Cas no 126068-76-6 (Ethyl 1-(4-methoxyphenyl)-5-methyl-1H-pyrazole-3-carboxylate)
126068-76-6 structure
Product Name:Ethyl 1-(4-methoxyphenyl)-5-methyl-1H-pyrazole-3-carboxylate
CAS No:126068-76-6
MF:C14H16N2O3
MW:260.288443565369
CID:1083225
PubChem ID:22831902
Update Time:2025-04-20
Ethyl 1-(4-methoxyphenyl)-5-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 1-(4-methoxyphenyl)-5-methyl-1H-pyrazole-3-carboxylate
- 1-(4-METHOXY-PHENYL)-5-METHYL-1H-PYRAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
- ethyl 1-(4-methoxyphenyl)-5-methylpyrazole-3-carboxylate
- 1-(4-methoxyphenyl)-5-methyl-1h-pyrazole-3-carboxylic acid ethyl ester
- AG-D-54800
- AK-55556
- CTK4B4936
- KB-215037
- SureCN1877549
- SCHEMBL1877549
- WBSVXLMLWIBSQF-UHFFFAOYSA-N
- 126068-76-6
- DTXSID30628539
-
- Inchi： 1S/C14H16N2O3/c1-4-19-14(17)13-9-10(2)16(15-13)11-5-7-12(18-3)8-6-11/h5-9H,4H2,1-3H3
- InChI Key： WBSVXLMLWIBSQF-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=C(C)N(C2C=CC(=CC=2)OC)N=1)=O
Computed Properties
- Exact Mass: 260.11600
- Monoisotopic Mass: 260.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 53.4Ų
Experimental Properties
- PSA: 53.35000
- LogP: 2.36600
Ethyl 1-(4-methoxyphenyl)-5-methyl-1H-pyrazole-3-carboxylate Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 1-(4-methoxyphenyl)-5-methyl-1H-pyrazole-3-carboxylate Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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